Cas no 23992-63-4 (Benzo[f]cinnoline)
Benzo[f]cinnoline structure
Product Name:Benzo[f]cinnoline
CAS No:23992-63-4
MF:C12H8N2
MW:180.205322265625
CID:256649
PubChem ID:22014990
Update Time:2025-04-19
Benzo[f]cinnoline Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]cinnoline
- 1,2-Diazaphenanthrene
- 23992-63-4
- DTXSID10621503
- SCHEMBL406931
- diazaphenanthrene
-
- Inchi: 1S/C12H8N2/c1-2-4-10-9(3-1)5-6-12-11(10)7-8-13-14-12/h1-8H
- InChI Key: FCEUOTOBJMBWHC-UHFFFAOYSA-N
- SMILES: N1C2C=CC3C=CC=CC=3C=2C=CN=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Benzo[f]cinnoline Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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